Cas no 1804109-22-5 (5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene)

• Product Name: 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene
• CAS No: 1804109-22-5
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 5004934
• Update Time: 2025-06-11

5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10BrF3OS/c1-7-4-8(5-9(16)6-12)2-3-10(7)17-11(13,14)15/h2-4H,5-6H2,1H3
• InChI Key： CAZYIWJCQCKTHO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C)C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4

Additional information on 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene

Research Briefing on 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene (CAS: 1804109-22-5)

The compound 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene (CAS: 1804109-22-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene as a versatile intermediate in the synthesis of bioactive molecules. Its structure, characterized by a bromo-oxopropyl moiety and a trifluoromethylthio group, makes it a valuable scaffold for the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases, suggesting potential applications in cancer therapy.

In addition to its kinase inhibitory properties, 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene has shown promise in antimicrobial research. A recent preprint on BioRxiv reported its potent activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The study utilized molecular docking simulations to elucidate its binding interactions with bacterial efflux proteins, providing a foundation for further optimization of its antimicrobial properties.

The synthetic routes to 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene have also been refined in recent years. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis method that minimizes the use of hazardous reagents, addressing previous challenges in large-scale production. This advancement is particularly relevant for industrial applications, where the compound is increasingly used as a building block for more complex pharmaceutical agents.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies indicate that the trifluoromethylthio group, while enhancing target binding affinity, may contribute to metabolic instability in vivo. Ongoing research is exploring structural modifications to improve bioavailability while retaining the compound's desirable pharmacological properties.

In conclusion, 5-(3-Bromo-2-oxopropyl)-2-(trifluoromethylthio)toluene represents a compelling case study in modern medicinal chemistry, showcasing how strategic molecular design can yield compounds with diverse therapeutic potential. Future research directions likely include the development of targeted delivery systems to address its pharmacokinetic limitations and expansion of its applications into additional disease areas such as neurodegenerative disorders and autoimmune conditions.